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Compound of Interest

Compound Name: Methyl 5-bromo-2-methylbenzoate

Cat. No.: B1662064

Application Notes and Protocols: Methyl 5-
bromo-2-methylbenzoate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and disposal of
Methyl 5-bromo-2-methylbenzoate (CAS No: 79669-50-4). It also includes an exemplary
experimental protocol where this compound is utilized as a chemical intermediate.

Section 1: Safety and Physical Data

Methyl 5-bromo-2-methylbenzoate is a chemical reagent that should be handled with care in
a laboratory setting. The following tables summarize its key physical, chemical, and safety
properties.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula CoHoBrO:2 PubChem[1]
Molecular Weight 229.07 g/mol PubChem[1]
) Solid, White to Light yellow Tokyo Chemical Industry Co.,
Physical State
powder/crystal Ltd.[2]
] ] Tokyo Chemical Industry Co.,
Melting Point 46.0to 50.0 °C
Ltd.[2]
Solubility Soluble in water Fisher Scientific[3]
Table 2: GHS Hazard Information
Hazard Class Category Hazard Statement
Skin Corrosion/Irritation 2 H315: Causes skin irritation
Serious Eye Damage/Eye " H319: Causes serious eye
Irritation irritation
Specific target organ toxicity — ]
) ] H335: May cause respiratory
Single exposure (Respiratory 3

o irritation
tract irritation)

Source: PubChem[1], Fisher Scientific[3]

Section 2: Safe Handling and Personal Protective
Equipment (PPE)

Adherence to proper handling procedures is crucial to minimize risk. A generalized workflow for
handling Methyl 5-bromo-2-methylbenzoate is illustrated below.
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Safe Handling Workflow for Methyl 5-bromo-2-methylbenzoate.
Protocol for Safe Handling:

o Engineering Controls: Always handle Methyl 5-bromo-2-methylbenzoate in a well-
ventilated area, preferably within a chemical fume hood to minimize inhalation of dust or
vapors.[4][5] Eyewash stations and safety showers should be readily accessible.[5]

o Personal Protective Equipment (PPE):

[¢]

Eye Protection: Wear chemical safety goggles or a face shield.[6]

Hand Protection: Use nitrile or other chemically resistant gloves.[6]

[e]

[e]

Body Protection: A standard laboratory coat is required.

o

Respiratory Protection: If working outside of a fume hood or if dust formation is likely, use
a NIOSH-approved respirator with an appropriate particulate filter (e.g., N95).[7]

o General Hygiene: Avoid contact with skin, eyes, and clothing.[4] Do not eat, drink, or smoke
in the laboratory. Wash hands thoroughly after handling the compound.[4]

Section 3: Storage and Stability

Proper storage is essential to maintain the integrity of Methyl 5-bromo-2-methylbenzoate and

to prevent hazardous situations.
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Storage Protocol for Methyl 5-bromo-2-methylbenzoate.

Storage Recommendations:

o Temperature: Store at room temperature in a cool, dark place is recommended.[2] For stock

solutions, storage at -20°C for up to one month or -80°C for up to six months is advised to

prevent degradation.[8]

o Container: Keep the container tightly closed in a dry and well-ventilated place.[4]

e Incompatible Materials: Store away from strong oxidizing agents and strong bases.[9]

Section 4: Disposal Procedures

Disposal of Methyl 5-bromo-2-methylbenzoate and its containers must be done in

accordance with institutional, local, and national regulations for hazardous waste.
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Disposal Workflow for Methyl 5-bromo-2-methylbenzoate.

Disposal Protocol:

o Waste Categorization: As a brominated organic compound, it should be disposed of as
halogenated organic waste.[6]

» Container: Collect waste in a clearly labeled, sealed, and chemically compatible container.
The label should include "Hazardous Waste" and the full chemical name.[6]

o Disposal Route: Dispose of contents and container to an approved waste disposal plant or
through a licensed hazardous waste disposal contractor.[4][6] Do not empty into drains.

« Empty Containers: Empty containers must be triple-rinsed with a suitable solvent. The
rinsate is also considered hazardous waste and must be collected and disposed of
appropriately.[6]

Section 5: Application Notes & Experimental
Protocols

Methyl 5-bromo-2-methylbenzoate is a useful building block in organic synthesis, often used
as a starting material for more complex molecules in drug discovery and materials science.

Exemplary Protocol: Synthesis of Methyl 5-bromo-2-(bromomethyl)benzoate

This protocol describes the free-radical bromination of the methyl group on the benzene ring of
Methyl 5-bromo-2-methylbenzoate.

Materials and Equipment:
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e Methyl 5-bromo-2-methylbenzoate
¢ N-Bromosuccinimide (NBS)

e 2,2'-Azobisisobutyronitrile (AIBN)

e Carbon tetrachloride (CCla)

e 50 mL round-bottom flask

» Reflux condenser

e Heating mantle

« Filtration apparatus

» Rotary evaporator

« Silica gel for column chromatography
Procedure:

e In a 50 mL round-bottom flask, place Methyl 5-bromo-2-methylbenzoate (1.04 g, 4.5
mmol).

e Add carbon tetrachloride (15 mL) to the flask under a nitrogen atmosphere.

e Add N-bromosuccinimide (1.49 g, 8.3 mmol) and 2,2'-azobisisobutyronitrile (40 mg, 0.2
mmol) to the mixture.

» Attach a reflux condenser and heat the reaction mixture to reflux for 4 hours.
 After the reaction is complete, cool the mixture to room temperature.
« Filter the mixture to remove succinimide byproduct.

o Concentrate the filtrate under reduced pressure using a rotary evaporator.
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e The crude product can then be purified by silica gel column chromatography to yield methyl
5-bromo-2-(bromomethyl)benzoate.

This protocol is adapted from a synthetic procedure found on ChemicalBook.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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